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Compound of Interest

Compound Name:
Histamine bisphosphate

monohydrate

CAS No.: 23297-93-0; 51-74-1

Cat. No.: B2372502

Get Quote

Executive Summary
In the development of bronchial challenge diagnostics and positive controls for allergy testing,

the choice between United States Pharmacopeia (USP) and European Pharmacopoeia (EP)

grade Histamine Bisphosphate is more than a regulatory box-ticking exercise. It is a decision

that impacts assay sensitivity, solution stability, and global compliance.

While both grades represent high-purity Histamine Phosphate (

), the EP grade (Ph. Eur. 0144) generally imposes stricter controls on "Related Substances"
(organic impurities) and a tighter lower limit on assay purity (98.5% vs. 98.0%). Conversely, the
USP grade is harmonized for global interchangeability but historically relies on different
identification protocols.

Core Recommendation:

Choose EP Grade for analytical method development (HPLC) and when developing novel

formulations where impurity profiling is critical for stability data.
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Choose USP Grade for routine clinical reagent preparation (e.g., Methacholine/Histamine

challenge) intended for the US market, provided the "Loss on Drying" is strictly accounted for

during weighing.

Chemical Identity & Structural Basis
Before analyzing the pharmacopeial differences, it is critical to establish the chemical baseline.

Both grades refer to the bisphosphate salt, which is preferred over the dihydrochloride salt for

its stability in aqueous solution.

Chemical Name: 1H-Imidazole-4-ethanamine, phosphate (1:2)[1][2][3]

Formula:

(Anhydrous basis)

Molecular Weight: 307.14 g/mol [1][3]

CAS Number: 51-74-1[1]

Critical Note on Hydration: Commercial Histamine Bisphosphate is often supplied as the

Monohydrate. However, both USP and EP specifications calculate potency on a dried basis.

Failure to correct for moisture content (approx. 3.0 - 5.0%) during solution preparation will result

in a ~4% under-dosing error, significantly affecting

values in asthma diagnosis.

Specification Comparison: USP vs. EP
The following data compares the monograph requirements. Note the tighter assay window for

EP.
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Parameter
USP Grade
(Histamine
Phosphate)

EP Grade
(Histamine
Phosphate 0144)

Scientific Implication

Assay (Dried Basis) 98.0% – 101.0% 98.5% – 101.0%

EP guarantees slightly

higher minimum

potency, reducing lot-

to-lot variance in

critical threshold

testing.

Appearance
Colorless crystals /

white powder

Colorless crystals /

white powder

Visual inspection for

oxidation (yellowing).

Solubility Freely soluble in water Freely soluble in water

High solubility is

essential for preparing

high-concentration

stock solutions (e.g.,

10 mg/mL).

pH (Solution) 3.0 – 6.0 3.0 – 6.0

Acidic nature of the

phosphate salt aids

stability; unbuffered

solutions may sting

upon injection/prick.

Loss on Drying (LOD)
NMT 3.0% (105°C,

2h)

NMT 3.0% - 5.0%

(Context dependent)

Critical: Must be

measured per batch to

calculate the "As Is"

weight for accurate

molarity.

Identification
IR, HPLC,

Sulfate/Phosphate ppt

IR, HPLC, Specific

Optical Rotation

USP traditionally used

colorimetric (sulfanilic

acid); modern

monographs

harmonize on

IR/HPLC.
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Related Substances
Meets requirements

(HPLC/TLC)
Stringent HPLC Limits

EP is historically more

rigorous on specific

impurity quantification

(e.g., Histidine

carryover).

Impact on Experimental Applications
Bronchial Challenge Testing (Asthma Diagnosis)
In bronchial provocation, the metric of interest is the

(Provocative Concentration causing a 20% fall in FEV1).[4][5]

The Risk: Using a lower-purity grade or failing to correct for the USP/EP "Dried Basis"

calculation can shift the

artificially high (false negative for asthma).

Recommendation: Use EP grade for establishing reference standards due to the tighter

assay limit (98.5%), ensuring the concentration curve is accurate.

Skin Prick Testing (SPT)
The Risk: Impurities (degradation products like imidazole acetaldehyde) can cause non-

specific irritation, mimicking a positive allergic reaction (wheal/flare).

Recommendation: EP grade's stringent "Related Substances" test minimizes the risk of false

positives caused by chemical irritants rather than IgE-mediated histamine release.

Decision Framework (Visualized)
The following decision tree assists in selecting the appropriate grade based on your specific

phase of research or product development.
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Figure 1: Decision logic for selecting Histamine Bisphosphate grade based on regulatory and

experimental needs.

Experimental Validation: HPLC Protocol
When validating raw material (RM) quality, rely on Ion-Pair Reversed-Phase HPLC. Histamine

is highly polar and retains poorly on standard C18 columns without an ion-pairing agent.

Method Overview
This protocol satisfies the rigorous identification and assay requirements for both USP and EP.

Column: C18 (L1),
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mm, 5 µm packing.

Mobile Phase: Buffer / Acetonitrile (80:20 v/v).

Buffer Composition:

g Sodium Octanesulfonate (Ion-Pair Reagent) +

g

in 1000 mL water. Adjust pH to 3.0 with Phosphoric Acid.

Flow Rate: 1.0 - 1.2 mL/min.

Detection: UV at 210 nm (Histamine has low UV absorption; purity of mobile phase is

critical).

Injection Volume: 20 µL.

Temperature: 30°C.

Validation Workflow
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Click to download full resolution via product page

Figure 2: Analytical workflow for validating Histamine Bisphosphate purity.

System Suitability Criteria
To ensure the data is trustworthy (E-E-A-T principle of accuracy):

Tailing Factor: NMT 2.0 (Histamine peaks often tail due to silanol interactions; ion-pairing

mitigates this).

RSD (Replicates): NMT 2.0% for 5 replicate injections.
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Resolution: NLT 2.0 between Histamine and any degradation peaks (e.g., Histidine).

Handling and Stability
Hygroscopicity: Histamine Bisphosphate is moderately hygroscopic.

Protocol: Store in a desiccator. Do not leave the container open. Weigh quickly.

Light Sensitivity: Protect from light. Oxidation leads to yellow discoloration.

Solution Stability: Aqueous solutions are stable at 2-8°C for short periods, but for long-term

storage, freeze aliquots at -20°C. Avoid repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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